Cas no 2229441-79-4 (2-(2-fluoro-4-nitrophenyl)propan-1-amine)

• Product Name: 2-(2-fluoro-4-nitrophenyl)propan-1-amine
• CAS No: 2229441-79-4
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6341553
• PubChem ID: 165689196
• Update Time: 2025-05-26

2-(2-fluoro-4-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-nitrophenyl)propan-1-amine
• EN300-1758079
• 2229441-79-4

• Inchi： 1S/C9H11FN2O2/c1-6(5-11)8-3-2-7(12(13)14)4-9(8)10/h2-4,6H,5,11H2,1H3
• InChI Key： OXCOZDUUHWFTNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-fluoro-4-nitrophenyl)propan-1-amine

Introduction to 2-(2-Fluoro-4-nitrophenyl)propan-1-amine (CAS No. 2229441-79-4)

2-(2-Fluoro-4-nitrophenyl)propan-1-amine, also known by its CAS number 2229441-79-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted aromatic ring and an amino group attached to a propyl chain. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(2-fluoro-4-nitrophenyl)propan-1-amine can be represented as C₉H₁₀FNO₃. The presence of the fluoro and nitro groups on the aromatic ring imparts specific electronic and steric properties that can influence its interactions with biological targets. The amino group, on the other hand, provides a functional handle for further chemical modifications, making it a versatile starting point for the synthesis of more complex molecules.

In recent years, the study of 2-(2-fluoro-4-nitrophenyl)propan-1-amine has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate various signaling pathways and receptors in the body.

One of the key areas of interest in the study of 2-(2-fluoro-4-nitrophenyl)propan-1-amine is its role in inflammation. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that 2-(2-fluoro-4-nitrophenyl)propan-1-amine can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2-fluoro-4-nitrophenyl)propan-1-amine has also shown promise in pain management. Chronic pain is a significant healthcare challenge, affecting millions of people worldwide. Traditional pain medications such as nonsteroidal anti-inflammatory drugs (NSAIDs) and opioids have limitations and side effects that limit their long-term use. Research has indicated that 2-(2-fluoro-4-nitrophenyl)propan-1-amine can provide effective analgesia by targeting multiple pain pathways, including those involving nociceptors and central nervous system (CNS) mechanisms.

In addition to its anti-inflammatory and analgesic effects, 2-(2-fluoro-4-nitrophenyl)propan-1-amine has been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease (AD), Parkinson's disease (PD), and multiple sclerosis (MS) are characterized by progressive neuronal loss and dysfunction. Studies have shown that 2-(2-fluoro-4-nitrophenyl)propan-1-amine can protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of these diseases. This neuroprotective effect is thought to be mediated by its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of 2-(2-fluoro-4-nitrophenyl)propan-1-amine is another important aspect of its potential therapeutic applications. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is crucial for optimizing its use in drug development. Preclinical studies have provided valuable insights into the ADME properties of 2-(2-fluoro-4-nitrophenyl)propan-1-amine, indicating that it has favorable pharmacokinetic characteristics such as good oral bioavailability and a long half-life. These properties make it suitable for chronic administration in clinical settings.

The safety profile of 2-(2-fluoro-4-nitrophenyl)propan-1-amine is also an important consideration in its development as a therapeutic agent. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on various organ systems. These studies have shown that 2-(2-fluoro-4-nitrophenyl)propan-1-amine is generally well-tolerated at therapeutic doses, with minimal toxicity observed in preclinical models. However, further clinical trials are necessary to fully assess its safety in human subjects.

In conclusion, 2-(2-fluoro-4-nitrophenyl)propan-1-amine (CAS No. 2229441-79-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug discovery and development. Ongoing research continues to explore its mechanisms of action, pharmacokinetic properties, and safety profile, paving the way for its potential use in treating various inflammatory, painful, and neurodegenerative conditions.